![molecular formula C8H7ClF2O2S B6588962 [3-(difluoromethyl)phenyl]methanesulfonyl chloride CAS No. 1552206-72-0](/img/no-structure.png)
[3-(difluoromethyl)phenyl]methanesulfonyl chloride
Overview
Description
3-(Difluoromethyl)phenylmethanesulfonyl chloride, commonly referred to as DFMS, is a chemical compound that is used in a variety of applications, ranging from pharmaceuticals to organic synthesis. DFMS is a white, crystalline solid with a melting point of 95°C and a boiling point of 220°C. It is soluble in most organic solvents and is used as a reagent in organic synthesis. DFMS is a versatile compound that is used in a variety of reactions, including Friedel-Crafts alkylation, esterification, and acylation.
Mechanism of Action
DFMS is a versatile reagent that can be used in a variety of reactions. In Friedel-Crafts alkylation, DFMS acts as a catalyst to convert an alkyl halide to an alkyl group. In esterification, DFMS acts as a nucleophile, attacking the carbonyl group of an ester and forming a new ester. In acylation, DFMS acts as a nucleophile, attacking the carbonyl group of an acyl compound and forming a new acyl compound.
Biochemical and Physiological Effects
DFMS is not known to have any direct biochemical or physiological effects. However, it may have indirect effects, as it is used as a reagent in the synthesis of pharmaceuticals and other compounds. These compounds may have biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
DFMS has several advantages for use in lab experiments. It is a versatile reagent that can be used in a variety of reactions. It is also soluble in most organic solvents, making it easy to work with. However, DFMS is a volatile compound and should be handled with caution. It is also flammable, and should be stored away from heat and flame.
Future Directions
There are several potential future directions for the use of DFMS. It could be used in the synthesis of more complex organic compounds, such as polyamides and polyurethanes. It could also be used in the synthesis of pharmaceuticals, such as antibiotics and anti-cancer drugs. In addition, DFMS could be used in the synthesis of heterocyclic compounds, such as pyridines and quinolines. Finally, DFMS could be used in the synthesis of new materials, such as polymers, plastics, and composites.
Synthesis Methods
DFMS is synthesized from the reaction of difluoromethylphenylmethanesulfonyl chloride (DFMSCl) and sodium hydroxide (NaOH). The reaction is carried out in aqueous solution and yields the desired product in high yield. The reaction is typically carried out at a temperature of 80°C and a pressure of 5 bar.
Scientific Research Applications
DFMS is used extensively in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a reagent in the synthesis of pharmaceuticals. DFMS is also used in the synthesis of heterocyclic compounds, such as pyridines, quinolines, and indoles. In addition, DFMS is used in the synthesis of polymers, such as polyurethanes and polyamides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [3-(difluoromethyl)phenyl]methanesulfonyl chloride involves the reaction of [3-(difluoromethyl)phenyl]methanol with thionyl chloride in the presence of a catalyst.", "Starting Materials": [ "[3-(difluoromethyl)phenyl]methanol", "Thionyl chloride", "Catalyst" ], "Reaction": [ "Add [3-(difluoromethyl)phenyl]methanol and catalyst to a reaction flask", "Add thionyl chloride dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter off any solids", "Concentrate the filtrate under reduced pressure to obtain [3-(difluoromethyl)phenyl]methanesulfonyl chloride as a white solid" ] } | |
CAS RN |
1552206-72-0 |
Molecular Formula |
C8H7ClF2O2S |
Molecular Weight |
240.7 |
Purity |
95 |
Origin of Product |
United States |
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